Cas no 110538-83-5 (L-Alanine, N-(1-oxodecyl)-)
L-Alanine, N-(1-oxodecyl)- structure
Product Name:L-Alanine, N-(1-oxodecyl)-
CAS No:110538-83-5
MF:C13H25NO3
MW:243.342504262924
CID:1198948
PubChem ID:1712375
Update Time:2025-04-20
L-Alanine, N-(1-oxodecyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-(1-oxodecyl)-
- N-decanoylalanine
- SCHEMBL342920
- (2S)-2-decanamidopropanoic acid
- 110538-83-5
- N-Decanoyl-L-alanine
- (S)-2-Decanamidopropanoic acid
-
- Inchi: 1S/C13H25NO3/c1-3-4-5-6-7-8-9-10-12(15)14-11(2)13(16)17/h11H,3-10H2,1-2H3,(H,14,15)(H,16,17)/t11-/m0/s1
- InChI Key: KMJDEJIZLJQIQI-NSHDSACASA-N
- SMILES: O=C(CCCCCCCCC)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 243.18355
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
L-Alanine, N-(1-oxodecyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
110538-83-5 (L-Alanine, N-(1-oxodecyl)-) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 1946-82-3(Na-Acetyl-L-Lysine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 35305-74-9(N-Acetyl-L-glutamine)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 52315-75-0(N-Lauroyl-L-lysine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
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